N-(3,4-dimethoxyphenethyl)-2-iodoacetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-iodoacetamide
• InChI: InChI=1S/C12H16INO3/c1-16-10-4-3-9(7-11(10)17-2)5-6-14-12(15)8-13/h3-4,7H,5-6,8H2,1-2H3,(H,14,15)
• InChI Key: AMFGXZYHEJUEIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CI)OC
• Molecular Formula: C12H16INO3
• DSSTOX Substance ID: DTXSID00395645
• Molecular Weight: 349.16 g/mol
• CAS RN: 184844-79-9

Description

“N-(3,4-Dimethoxyphenethyl)-2-(3,4-dimethoxyphenyl)acetamide” is a synthetic compound with a pharmacopoeia grade of high purity. It is an impurity standard for the drug product and has been used in research and development for the synthesis of new drugs.

Molecular Structure Analysis

The molecular structure of a related compound, “Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-”, has a molecular weight of 223.2683. Its IUPAC Standard InChI is InChI=1S/C12H17NO3/c1-9(14)13-7-6-10-4-5-11(15-2)12(8-10)16-3/h4-5,8H,6-7H2,1-3H3,(H,13,14).

Physical And Chemical Properties Analysis

The physical and chemical properties of a related compound, “Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-”, include a molecular weight of 223.2683, a density of 1.1±0.1 g/cm3, a boiling point of 408.4±35.0 °C at 760 mmHg, and a flash point of 200.8±25.9 °C.

Scientific Research Applications

Proteomics Research

Iodoacetamide is commonly used in proteomics for alkylation of cysteine during sample preparation. An alternative, 2-chloroacetamide, has been suggested to reduce off-target alkylation but exhibits adverse effects like methionine oxidation. No significant differences in other post-translational modifications or digestion parameters were observed between these alkylating agents (Hains & Robinson, 2017).

Coordination Chemistry

The facile synthesis of a monoderivatized N(2)S ligand, which coordinates nickel(II), yields a dithiolate bridged nickel dimer. Reaction with iodoacetamide produces an S-alkylated octahedral complex, demonstrating iodoacetamide's role in complex formation and transformation in coordination chemistry (Grapperhaus et al., 1999).

Crystal Structure Analysis

Studies in crystal, solution, and gas phases have been conducted on N-(2,3-Dihydroxy-4-iodo-2,3-dimethylbutyl)trifluoroacetamide, providing insights into the structural dynamics of similar compounds (Sterkhova et al., 2019).

Enzyme Inactivation Studies

N-iodoacetyl-3,5-dimethoxy-4-hydroxyphenylethylamine has been shown to rapidly and irreversibly inactivate catechol O-methyltransferase (COMT), an enzyme involved in the metabolism of catecholamines. This demonstrates the potential of such compounds in enzyme research and modulation (Borchardt & Thakker, 1975).

Hemoglobin Research

Iodoacetamide has been used in studying the reactivity of sulfhydryl groups in human hemoglobin. This research sheds light on hemoglobin's conformational states and its reaction dynamics (Guidotti, 1967).

Molecular Conformation Studies

N,N-Dimethyl-2-iodoacetamide, a structurally related compound, has been analyzed for its conformational preferences, contributing to the understanding of molecular structures and interactions (Martins et al., 2005).

Safety and Hazards

The safety and hazards of “N-(3,4-dimethoxyphenethyl)-2-iodoacetamide” are not well-documented. It’s important to handle all chemicals with appropriate safety measures.

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to inhibit the production of transforming growth factor β1 (tgf-β1) . TGF-β1 is a multifunctional cytokine that plays pivotal roles in cell growth, cell proliferation, cell differentiation, and apoptosis.

Mode of Action

Based on the structural similarity to other compounds, it may act by suppressing the production of tgf-β1 . This suppression could potentially alter the signaling pathways associated with this cytokine, leading to changes in cellular processes such as cell growth and differentiation.

Biochemical Pathways

Given its potential role in inhibiting tgf-β1 production, it may impact pathways related to cell growth, proliferation, differentiation, and apoptosis .

Result of Action

Based on its potential inhibition of tgf-β1 production, it could potentially influence cellular processes such as cell growth, proliferation, differentiation, and apoptosis .